Cas no 7374-06-3 (2-nitrophenyl methylcarbamate)

2-nitrophenyl methylcarbamate structure
2-nitrophenyl methylcarbamate structure
Product Name:2-nitrophenyl methylcarbamate
CAS No:7374-06-3
MF:C8H8N2O4
MW:196.160121917725
CID:978369
PubChem ID:23840
Update Time:2025-04-19

2-nitrophenyl methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2-nitrophenyl methylcarbamate
    • NSC128174
    • Methylcarbamic ester of 2-nitrophenol
    • N-METHYL-2-NITROPHENYLCARBAMATE
    • Carbamic acid, N-methyl-, 2-nitrophenyl ester
    • BRN 2214975
    • o-Nitrophenyl N-methylcarbamate
    • (2-nitrophenyl) N-methylcarbamate
    • NSC 128174
    • o-Nitrophenyl methylcarbamate
    • Carbamic acid, o-nitrophenyl ester
    • 2-Nitrophenyl N-methylcarbamate
    • TL-997
    • Carbamic acid, methyl-, 2-nitrophenyl ester
    • WLN: WNR BOVM1
    • AR-2
    • 7LQD7G852X
    • UNII-7LQD7G852X
    • CARBAMIC ACID, N-METHYL-, o-NITROPHENYL ESTER
    • CHEMBL3249284
    • DTXSID70879381
    • 4-06-00-01259 (Beilstein Handbook Reference)
    • SCHEMBL3640979
    • NSC-128174
    • Carbamic acid, methyl-, o-nitrophenyl ester
    • Carbamic acid, 2-nitrophenyl ester
    • 7374-06-3
    • Inchi: 1S/C8H8N2O4/c1-9-8(11)14-7-5-3-2-4-6(7)10(12)13/h2-5H,1H3,(H,9,11)
    • InChI Key: WROWUHCAAFNMJL-UHFFFAOYSA-N
    • SMILES: O(C(NC)=O)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 196.04844
  • Monoisotopic Mass: 196.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.47
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